Cas no 63659-12-1 (Cicloprolol)

• Product Name: Cicloprolol
• CAS No: 63659-12-1
• MF: C₁₈H₂₉NO₄
• MW: 323.427165746689
• CID: 1655879
• Update Time: 2023-08-02

Cicloprolol Chemical and Physical Properties

Names and Identifiers

• Cicloprolol
• Cicloprolol [INN:BAN]
• ( -)-1-(p-(2-(Cyclopropylmethoxy)ethoxy)phenoxy)-3-(isopropylamino)-2-propanol
• Cicloprololum
• Cicloprololum [Latin]
• SL 75117-10
• UNII-1K2ACH4U3R
• 2-Propanol, 1-(4-(2-(cyclopropylmethoxy)ethoxy)phenoxy)-3-((1-methylethyl)amino)-
• 1-{4-[2-(cyclopropylmethoxy)ethoxy]phenoxy}-3-(propan-2-ylamino)propan-2-ol
• 1-{4-[2-(Cyclopropylmethoxy)ethoxy]phenoxy}-3-(isopropylamino)-2- propanol
• 1-[4-[2-(cyclopropylmethoxy)ethoxy]phenoxy]-3-(propan-2-ylamino)propan-2-ol
• GTPL552
• (+-)-1-(p-(2-(Cyclopropylmethoxy)ethoxy)phenoxy)-3-(isopropylamino)-2-propanol
• 1-(4-((2-Cyclopropylmethoxy)ethoxy)phenoxy)-3-((1-methylethyl)amino)-2-pro

• Inchi： 1S/C18H29NO4/c1-14(2)19-11-16(20)13-23-18-7-5-17(6-8-18)22-10-9-21-12-15-3-4-15/h5-8,14-16,19-20H,3-4,9-13H2,1-2H3
• InChI Key： JNDJPKHYZWRRIS-UHFFFAOYSA-N
• SMILES： O(CCOC1C=CC(=CC=1)OCC(CNC(C)C)O)CC1CC1

Computed Properties

• Exact Mass: 323.20965841 g/mol
• Monoisotopic Mass: 323.20965841 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 12
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 323.4
• XLogP3: 2.4
• Topological Polar Surface Area: 60